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Compound of Interest

Compound Name: 2-Methylcyclopentanone

Cat. No.: B130040 Get Quote

Essential Safety and Handling Guide for 2-
Methylcyclopentanone
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-Methylcyclopentanone in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures.

Physicochemical and Safety Data
The following table summarizes key quantitative data for 2-Methylcyclopentanone, facilitating

a quick assessment of its properties and hazards.
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Property Value Citations

Molecular Formula C₆H₁₀O [1][2]

Molecular Weight 98.14 g/mol [1][3]

CAS Number 1120-72-5 [4][5]

Appearance Liquid [5][6]

Boiling Point 139 - 141.6 °C [2][7][8]

Melting Point -75 °C [2][9]

Flash Point 26.1 °C (79 °F) [2][7]

Specific Gravity 0.910 - 0.917 @ 25°C [1][7]

Vapor Density 3.384 (Air = 1) [1]

Vapor Pressure 5.8 mmHg @ 25°C [2][7]

GHS Hazard Statements
H226: Flammable liquid and

vapour
[3][4]

Operational Plan: Handling and Disposal of 2-
Methylcyclopentanone
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 2-Methylcyclopentanone.

Preparation and Engineering Controls
Ventilation: Always handle 2-Methylcyclopentanone in a well-ventilated area.[6] A chemical

fume hood is recommended to minimize inhalation exposure.

Ignition Sources: This compound is a flammable liquid and vapor.[1][3] Ensure that all

potential ignition sources, such as open flames, hot surfaces, and sparks, are eliminated

from the handling area.[4] Use explosion-proof electrical and lighting equipment.[4]
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Static Discharge: Take precautionary measures against static discharge.[4] Ground and bond

containers and receiving equipment during transfer.[4]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate vicinity of potential exposure.[10] Fire extinguishing equipment,

such as dry chemical, foam, or carbon dioxide extinguishers, should be available.[6]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1][10]

Skin and Body Protection:

Gloves: Wear chemically resistant protective gloves.[10] Check for impermeability before

use.[4]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[1] For larger scale

operations, flame-retardant antistatic protective clothing is recommended.[11]

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use an

approved respirator.[10]

Handling and Storage Procedures
Handling:

Avoid all personal contact, including inhalation of vapors.[6]

Use non-sparking tools.[4]

Do not eat, drink, or smoke in the work area.[4]

Wash hands thoroughly after handling.[4]
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Keep containers tightly closed when not in use.[4]

Storage:

Store in a designated flammables area in the original, tightly sealed container.[1][6]

The storage area must be cool, dry, and well-ventilated.[4][6]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

and reducing agents.[1][6]

Accidental Release Measures
Small Spills:

Remove all ignition sources.[6]

Ventilate the area.

Absorb the spill with an inert absorbent material such as sand, vermiculite, or earth.[1][6]

Collect the absorbed material using spark-free tools and place it in a suitable, labeled

container for disposal.[6]

Large Spills:

Evacuate all non-essential personnel from the area.[6]

Alert the emergency response team.

Contain the spill if it is safe to do so.[6]

Prevent the spill from entering drains or waterways.[6]

Disposal Plan
Chemical Waste:
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Dispose of 2-Methylcyclopentanone and any contaminated materials as hazardous

waste.[4]

All waste must be disposed of in accordance with local, state, and federal regulations.

Consider offering surplus and non-recyclable solutions to a licensed disposal company.

[12] Incineration in a licensed facility is a potential disposal method.[6]

Container Disposal:

Empty containers may retain product residue and can be dangerous.[1]

Do not cut, drill, grind, or weld on or near empty containers.[6]

Decontaminate empty containers before disposal.[6] Handle contaminated packaging in

the same way as the substance itself.[4]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2-
Methylcyclopentanone, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 2-Methylcyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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Phone: (601) 213-4426
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